Cas no 28144-18-5 (Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel-)
28144-18-5 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel-
CAS No:28144-18-5
MF:C11H13N
MW:159.227622747421
CID:272912
PubChem ID:260726
Update Time:2025-04-19
Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel-
- (5S)-5-prop-2-enylbicyclo[2.2.1]hept-2-ene-5-carbonitrile
- 1,3-Benzenedicarbonyl dichloride, 5-ethynyl-
- 5-ethynylisophthalic acid chloride
- 5exo-Allyl-5endo-cyan-norbornen-(2)
- CTK1B4036
- 28144-18-5
- 2-(Prop-2-en-1-yl)bicyclo[2.2.1]hept-5-ene-2-carbonitrile
- DTXSID00950894
- NSC-92382
- NSC92382
-
- Inchi: 1S/C11H13N/c1-2-5-11(8-12)7-9-3-4-10(11)6-9/h2-4,9-10H,1,5-7H2/t9?,10?,11-/m1/s1
- InChI Key: NIIOXSCKCHMHFA-VQXHTEKXSA-N
- SMILES: N#C[C@@]1(CC=C)CC2C=CC1C2
Computed Properties
- Exact Mass: 159.10489
- Monoisotopic Mass: 159.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
- LogP: 2.66848
Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(2-propen-1-yl)-, (1R,2R,4R)-rel- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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